2-Methylnorvaline
Overview
Description
2-Methylnorvaline is a chemical compound with the molecular formula C6H13NO2 . It is an isomer of the more common amino acid valine .
Molecular Structure Analysis
The molecular structure of 2-Methylnorvaline consists of 6 carbon atoms, 13 hydrogen atoms, and 2 oxygen atoms . The average mass is 131.173 Da, and the monoisotopic mass is 131.094635 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like 2-Methylnorvaline can be determined using various techniques, including thermal analysis . Unfortunately, specific physical and chemical properties for 2-Methylnorvaline were not found in the available resources.Scientific Research Applications
Nanotechnology
Carboxylic acids, such as 2-Methylnorvaline, are currently used as surface modifiers in carbon-based nanostructures like carbon nanotubes, single wall and multiple walls, graphene, nanofibers, etc. The purpose of this is to improve the dispersion in polar solvents such as water, ethanol, methanol, ethyl acetate, etc .
Organic Synthesis
Carboxylic acids, including 2-Methylnorvaline, are versatile organic compounds that play a key role in organic synthesis. They are involved in many important reactions such as substitution, elimination, oxidation, coupling, etc .
Polymers
In the area of polymers, carboxylic acids present applications such as monomers, additives, catalysts, etc. They are used in the preparation of synthetic or natural polymers .
Pharmaceuticals
Carboxylic acids can be extracted or synthesized and are used in the medical field and pharmacy. They are used in the production of various pharmaceuticals due to their highly polar chemical structure .
Dietary Supplements
2-Methylnorvaline has been used as a dietary supplement. However, recent studies have raised concerns about its potential toxicity. It’s important to note that these concerns are based on in vitro studies and may not reflect the compound’s effects in the human body .
Neuroprotection
Treatment with L-norvaline, an isomer of 2-Methylnorvaline, has been found to be neuroprotective in a mouse model of Alzheimer’s disease .
Future Directions
While specific future directions for 2-Methylnorvaline research are not available, it’s worth noting that ongoing research in the field of chemistry often involves the exploration of new synthetic methods, the development of novel compounds, and the investigation of structure-function relationships .
properties
IUPAC Name |
(2S)-2-amino-2-methylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-3-4-6(2,7)5(8)9/h3-4,7H2,1-2H3,(H,8,9)/t6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJGLYBWNNQMOW-LURJTMIESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@](C)(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00949147 |
Source
|
| Record name | 2-Methylnorvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00949147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylnorvaline | |
CAS RN |
3275-37-4, 26287-61-6 |
Source
|
| Record name | L-Norvaline, 2-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003275374 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methylnorvaline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026287616 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methylnorvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00949147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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